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Compound of Interest

Compound Name: 5-Ethyl-2,4-dimethylheptane

Cat. No.: B14553545

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical overview of the acyclic branched alkane 5-
Ethyl-2,4-dimethylheptane. It details the fundamental chemical identifiers, physicochemical
properties, and structural characteristics of the molecule. This guide is intended for researchers
and professionals requiring precise chemical data for applications in fields such as organic
synthesis, computational chemistry, and analytical sciences. While not a pharmacologically
active agent, its properties as a hydrocarbon are relevant for fuel science and as a reference
compound.

Chemical Identity and Properties

5-Ethyl-2,4-dimethylheptane is a saturated hydrocarbon and a structural isomer of undecane.
Its chemical identity and physical properties are summarized below. Data has been aggregated
from established chemical databases.

Chemical Identifiers

The following table outlines the key identifiers for 5-Ethyl-2,4-dimethylheptane.
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Identifier Value Source
IUPAC Name 5-Ethyl-2,4-dimethylheptane [1]
Molecular Formula Ci11H24 [11[2][3]
Molecular Weight 156.31 g/mol [11[2][3]
CAS Number 61868-26-6 [1][2]
InChi Key RZHNOEUMKYRHIX- e

UHFFFAOYSA-N

Canonical SMILES

CCC(CC)C(C)CC(C)C

[1]3]

Physicochemical Properties

This table presents the known and estimated physical and chemical properties of the

compound.
Property Value Source
Density 0.756 g/mL [3]
Boiling Point 176 °C (Predicted) [4]

Refractive Index

1.4215 (Predicted)

[4]

Melting Point

-57.06 °C (Estimated)

[4]

Molecular Structure and Visualization

The structure of 5-Ethyl-2,4-dimethylheptane consists of a seven-carbon main chain

(heptane) with three alkyl substituents: two methyl groups at positions 2 and 4, and an ethyl

group at position 5. The numbering of the carbon backbone begins at the end that results in the

lowest possible locants for the substituent groups.

Structural Diagram

The following diagram illustrates the covalent bonding and connectivity of the atoms in 5-Ethyl-

2,4-dimethylheptane.
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Caption: 2D graph representation of 5-Ethyl-2,4-dimethylheptane.

Synthesis and Analysis Protocols

Specific, published experimental protocols for the de novo synthesis of 5-Ethyl-2,4-
dimethylheptane are not readily available. However, its structure is amenable to synthesis via
established organometallic methods for creating carbon-carbon bonds, which are standard in
organic chemistry.

General Experimental Protocol: Grighard Reaction
Approach

A common strategy for synthesizing highly branched alkanes involves the reaction of a
Grignard reagent with a suitable carbonyl compound (e.g., a ketone or ester) to form a tertiary
alcohol, followed by dehydration and hydrogenation.[5]

Workflow Diagram
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Step 1: C-C Bond Formation

Grignard Reagent + Ketone

ucleophilic Addition

Tertiary Alkoxide Intermediate

Aqueous Workup

2. Dehydration

Tertiary Alcohol

Acid-catalyzed
limination (e.g., H3POa4)

Alkene Mixture

Catalytic Hydrogenation
(e.g., Pd/C, H2)

Step 3: Hydrogenation

Branched Alkane

(Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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